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molecular formula C10H4Cl3NO2 B082579 1-(2,4,6-Trichlorophenyl)-1H-pyrrole-2,5-dione CAS No. 13167-25-4

1-(2,4,6-Trichlorophenyl)-1H-pyrrole-2,5-dione

Cat. No. B082579
CAS RN: 13167-25-4
M. Wt: 276.5 g/mol
InChI Key: VHZJMAJCUAWIHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04705866

Procedure details

A mixture of 2,4,6-trichloroaniline (1.20g, 6.11 mmol), maleic anhydride (0.80g, 8.2 mmol) and tin(II) chloride (0.068g, 0.36 mmol) is heated to 140° C. with mixing and held at this temperature for 2.0 hours. The reaction mixture is cooled, extracted with xylene, filtered and the resulting filtrate water washed. Solvent removal yielded N-(2,4,6-trichlorophenyl)maleimide. HPLC analysis showed conversion of 2,4,6-trichloroaniline was 96.4% and selectivity to N-(2,4,6-trichlorophenyl)maleimide based on reacted 2,4,6-trichloroaniline was 88.0%.
Name
2,4,6-trichloroaniline
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
maleic anhydride
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
tin(II) chloride
Quantity
0.068 g
Type
reactant
Reaction Step One
Name
N-(2,4,6-trichlorophenyl)maleimide

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:8]=[C:7]([Cl:9])[CH:6]=[C:5]([Cl:10])[C:3]=1[NH2:4].[C:11]1(=O)[O:16][C:14](=[O:15])[CH:13]=[CH:12]1.[Sn](Cl)Cl>>[Cl:1][C:2]1[CH:8]=[C:7]([Cl:9])[CH:6]=[C:5]([Cl:10])[C:3]=1[N:4]1[C:14](=[O:15])[CH:13]=[CH:12][C:11]1=[O:16]

Inputs

Step One
Name
2,4,6-trichloroaniline
Quantity
1.2 g
Type
reactant
Smiles
ClC1=C(N)C(=CC(=C1)Cl)Cl
Name
maleic anhydride
Quantity
0.8 g
Type
reactant
Smiles
C1(\C=C/C(=O)O1)=O
Name
tin(II) chloride
Quantity
0.068 g
Type
reactant
Smiles
[Sn](Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
140 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
with mixing
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is cooled
EXTRACTION
Type
EXTRACTION
Details
extracted with xylene
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
the resulting filtrate water washed
CUSTOM
Type
CUSTOM
Details
Solvent removal

Outcomes

Product
Details
Reaction Time
 2 h
Name
N-(2,4,6-trichlorophenyl)maleimide
Type
product
Smiles
ClC1=C(C(=CC(=C1)Cl)Cl)N1C(C=CC1=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.